Cas no 135429-21-9 (D-Glucose, polymer with glucitol and 2-hydroxy-1,2,3-propanetricarboxylic acid)

D-Glucose, polymer with glucitol and 2-hydroxy-1,2,3-propanetricarboxylic acid structure
135429-21-9 structure
Product Name:D-Glucose, polymer with glucitol and 2-hydroxy-1,2,3-propanetricarboxylic acid
CAS No:135429-21-9
MF:C18H34O19
MW:554.45116853714
CID:2654222
Update Time:2023-08-07

D-Glucose, polymer with glucitol and 2-hydroxy-1,2,3-propanetricarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2R,3R,4R,5S)-hexane-1,2,3,4,5,6-hexol,2-hydroxypropane-1,2,3-tricarboxylic acid,(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanal
    • D-Glucose, polymer with glucitol and 2-hydroxy-1,2,3-propanetricarboxylic acid
    • Inchi: 1S/C6H8O7.C6H14O6.C6H12O6/c7-3(8)1-6(13,5(11)12)2-4(9)10;2*7-1-3(9)5(11)6(12)4(10)2-8/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);3-12H,1-2H2;1,3-6,8-12H,2H2/t;3-,4+,5-,6-;3-,4+,5+,6+/m.10/s1
    • InChI Key: CMCSBODSLUCSCP-QSWWSNBCSA-N
    • SMILES: O[C@H]([C@@H](CO)O)[C@@H]([C@H](CO)O)O.O[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)O)O.OC(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

  • Exact Mass: 554.169
  • Monoisotopic Mass: 554.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 15
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 15
  • Complexity: 470
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 372
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.